2-Acetamidohept-6-enoic acid
Overview
Description
2-Acetamidohept-6-enoic acid, also known as 6-Aminoheptanoic acid, is an organic compound with the molecular formula C7H13NO3. It is an amino acid derivative and is used in a variety of scientific experiments and research. It is a colorless solid that is insoluble in water, but soluble in organic solvents. 6-Aminoheptanoic acid has a variety of uses in research, including synthesis methods, scientific applications, mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments.
Mechanism of Action
The mechanism of action of 2-Acetamidohept-6-enoic acidnoic acid is not fully understood. However, it is believed to be involved in the formation of peptides by acting as a bridge between two amino acids. Additionally, it is believed to be involved in the binding of proteins to other molecules, such as hormones and neurotransmitters.
Biochemical and Physiological Effects
2-Acetamidohept-6-enoic acidnoic acid has a variety of biochemical and physiological effects. It has been shown to modulate the activity of enzymes, hormones, and neurotransmitters. It has also been shown to play a role in the regulation of gene expression and the formation of new proteins. Additionally, it has been shown to be involved in the formation of peptides and the binding of proteins to other molecules.
Advantages and Limitations for Lab Experiments
The use of 2-Acetamidohept-6-enoic acidnoic acid in laboratory experiments offers a number of advantages. It is a relatively inexpensive and readily available compound, and its synthesis is relatively simple. Additionally, it has a variety of uses in research, including synthesis methods, scientific applications, mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments. However, there are some limitations to the use of 2-Acetamidohept-6-enoic acidnoic acid in laboratory experiments. It is not very soluble in water, and it is not very stable, so it must be handled carefully. Additionally, it can be toxic if ingested, so it must be handled with care.
Future Directions
The potential future directions for 2-Acetamidohept-6-enoic acidnoic acid are vast. It could be used to develop new peptides and proteins for therapeutic and diagnostic purposes. It could also be used to study the structure and function of proteins and to study the interactions between proteins and other molecules. Additionally, it could be used to develop new drugs and other biologically active molecules. Finally, it could be used to study the biochemical and physiological effects of peptides and proteins.
Scientific Research Applications
2-Acetamidohept-6-enoic acidnoic acid is used in a variety of scientific experiments and research. It is commonly used as a building block in the synthesis of peptides, which are short chains of amino acids. It is also used in the synthesis of other compounds, such as drugs and other biologically active molecules. Additionally, 2-Acetamidohept-6-enoic acidnoic acid can be used to study the structure and function of proteins, as well as to study the interactions between proteins and other molecules.
properties
IUPAC Name |
2-acetamidohept-6-enoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO3/c1-3-4-5-6-8(9(12)13)10-7(2)11/h3,8H,1,4-6H2,2H3,(H,10,11)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZVDXOSIRDRVROR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC(CCCC=C)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701302620 |
Source
|
| Record name | 2-(Acetylamino)-6-heptenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701302620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Acetamidohept-6-enoic acid | |
CAS RN |
166540-75-6 |
Source
|
| Record name | 2-(Acetylamino)-6-heptenoic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=166540-75-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-(Acetylamino)-6-heptenoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701302620 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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